N-(1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)benzamide

• IUPAC Name: N-[1-(4-benzylpiperazin-1-yl)-1-thiophen-2-ylpropan-2-yl]benzamide
• InChI: InChI=1S/C25H29N3OS/c1-20(26-25(29)22-11-6-3-7-12-22)24(23-13-8-18-30-23)28-16-14-27(15-17-28)19-21-9-4-2-5-10-21/h2-13,18,20,24H,14-17,19H2,1H3,(H,26,29)
• InChI Key: NRFGFEROVBIHSJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C1=CC=CS1)N2CCN(CC2)CC3=CC=CC=C3)NC(=O)C4=CC=CC=C4
• Molecular Formula: C25H29N3OS
• Molecular Weight: 419.6 g/mol

Description

N-(1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)benzamide, also known as BRL-15572, is a synthetic compound that has been studied for its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and has been found to have a high affinity for the dopamine D3 receptor.

Scientific Research Applications

Binding Affinity and Receptor Interaction

• N-(1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)benzamide derivatives exhibit binding affinity towards 5-HT1A receptors, a crucial aspect in the development of antidepressants. For instance, one study explored the influence of arylpiperazine moiety and benzo[b]thiophene ring substitutions on binding affinity, highlighting their potential in psychiatric medication research (Pessoa‐Mahana et al., 2012).

Dual Action on Serotonin Receptors and Transporters

• Compounds derived from this chemical class have been investigated for their dual action at 5-HT1A serotonin receptors and serotonin transporters, indicating potential as a new class of antidepressants. This includes the synthesis of derivatives with varying substituents and the evaluation of their in vitro receptor affinity and serotonin reuptake inhibition (Orus et al., 2002).

Anticancer Activity and Optical Spectroscopic Studies

• Certain derivatives, such as thiophene-2-carboxaldehyde derivatives, have shown promising antibacterial, antifungal activities, and anticancer properties. Their binding characteristics and pharmacokinetic mechanism have been confirmed through optical spectroscopic, anticancer, and docking studies, contributing to the field of oncology research (Shareef et al., 2016).

Structural Analysis and Crystallography

• The structural analysis of these compounds, including X-ray diffraction studies, has been conducted to understand their crystalline forms and stabilization mechanisms, providing insights into their potential applications in material science and drug design (Sharma et al., 2016).

Application in Green Chemistry

• The synthesis of N-(4-Oxo-2-sulfanylidene-1,3-thiazolidin-3-yl) benzamides, a related class, was achieved using green chemistry principles, highlighting the environmental friendliness and sustainability of the synthesis process of these compounds (Horishny & Matiychuk, 2020).